Nitroisobenzofuranone, a small molecule inhibitor of multidrug-resistant Staphylococcus aureus, targets peptidoglycan biosynthesis†
Chemical Communications Pub Date: 2022-09-16 DOI: 10.1039/D2CC04102B
Abstract
Antimicrobial resistance (AMR) is a global health concern. Targetting AMR, we present an in situ lactonization mechanism generating 4-nitroisobenzofuran-1(3H)-one (IITK2020), an exclusive S. aureus inhibitor at 2–4 μg mL−1 MIC including multidrug-resistant S. aureus clinical strains, that prevents peptidoglycan biosynthesis.

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